N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23N3O3S2/c29-24(19-11-13-20(14-12-19)33(30,31)28-15-4-1-5-16-28)27-25-26-23(17-32-25)22-10-6-8-18-7-2-3-9-21(18)22/h2-3,6-14,17H,1,4-5,15-16H2,(H,26,27,29)
• InChI Key: HSAKTFGUEUORGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol

Description

N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide, commonly known as NTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NTB belongs to the class of sulfonamide compounds and has a molecular weight of 542.7 g/mol.

Scientific Research Applications

Anticonvulsant Activity

The synthesis and pharmacological evaluation of novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro [4.4]nonane-3,8-dione derivatives demonstrated potential anticonvulsant agents. These compounds were characterized analytically and spectrally, showing significant delay in the onset of convulsion and prolongation of survival time compared to phenobarbital in in vivo tests, suggesting CNS depressant activity via modulation of benzodiazepine allosteric site in GABA-A receptors (Ghareb et al., 2017).

Fluorescent pH Sensors

Derivatives of 4-Piperidine-naphthalimide with a 2-imino-oxalidin (thiazolidin) side chain have shown strong fluorescence quench and some red shift in weakly acidic conditions due to intramolecular hydrogen bonding. These findings indicate their utility as novel fluorescent pH sensors for further application (Cui et al., 2004).

Antihyperglycemic Activity

A series of 5-(naphthalenylsulfonyl)-2,4-thiazolidinediones were synthesized and evaluated for antihyperglycemic activity in an insulin-resistant, genetically diabetic db/db mouse model. These compounds, particularly naphthalene derivatives, showed equivalent potency to ciglitazone in animal models of non-insulin-dependent diabetes mellitus (NIDDM), highlighting their potential in diabetes treatment (Zask et al., 1990).

Anticancer Evaluation

Phenylaminosulfanyl-1,4-naphthoquinone derivatives were synthesized, structurally characterized, and biologically evaluated against various human cancer cell lines. Compounds displayed potent cytotoxic activity, particularly against A549, HeLa, and MCF-7 cell lines, with low toxicity in normal human kidney HEK293 cells. This study highlights the anticancer potential of these derivatives, with specific compounds inducing apoptosis and arresting the cell cycle at the G1 phase (Ravichandiran et al., 2019).

Antibacterial Evaluation

Newly synthesized 2-(4-(4-aminophenylsulfonyl)phenylamino)-3-(thiophen-2-ylthio)naphthalene-1,4-dione derivatives were characterized and their antibacterial properties were evaluated against various bacterial strains. These compounds demonstrated significant antibacterial activity, with molecular docking studies providing insights into their interaction with bacterial protein receptors (Ravichandiran et al., 2015).